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Compound of Interest

Compound Name: 4-(Benzyloxy)-2-hydrazinylpyridine

Cat. No.: B2803430

4-(Benzyloxy)-2-hydrazinylpyridine: A Technical
Guide for Researchers

Disclaimer: Publicly available scientific data exclusively for 4-(Benzyloxy)-2-
hydrazinylpyridine is limited. This guide provides a comprehensive overview of its predicted
properties and potential synthesis routes based on data from closely related chemical
structures. The information herein is intended to serve as a foundational resource for
researchers and drug development professionals.

Core Chemical and Physical Properties

Direct experimental data for 4-(Benzyloxy)-2-hydrazinylpyridine is not readily available in
published literature. However, we can infer its properties from analogous compounds. The core
structure combines a pyridine ring, a benzyloxy group, and a hydrazinyl group.

Table 1: Predicted Molecular and Physical Properties of 4-(Benzyloxy)-2-hydrazinylpyridine
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Property

Predicted

Valuel/Information

Source/Analogue

Molecular Formula C12H13Ns0 Based on structure
Molecular Weight 215.25 g/mol Based on structure
Likely a solid at room Analogy with similar
Appearance
temperature compounds
Expected to be soluble in
. ) ) Inferred from 2-
Solubility organic solvents like methanol. ) o
o Hydrazinopyridine[1]
CAS Number 1566496-90-9 BLD Pharm

For comparison, physical and chemical data for structurally related compounds are presented

in the tables below.

Table 2: Properties of 4-(Benzyloxy)pyridine Derivatives

Compound Molecular Molecular Melting Point
CAS Number .

Name Formula Weight (°C)

4-

(Benzyloxy)pyridi  49826-70-2 C12H11NO 185.22 g/mol 57-58

ne

4-

(Benzyloxy)pyridi  2683-66-1 C12H11NO2 201.22 g/mol 178-179 (dec.)[2]

ne N-oxide

4-

(Benzyloxy)pyridi  85333-26-2 C12H12N20 200.24 g/mol Not available

n-2-amine

Table 3: Properties of Hydrazinylpyridine Isomers and Related Compounds
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Compound CAS Molecular Molecular Melting Boiling
Name Number Formula Weight Point (°C) Point (°C)
2-
_ _ 269.7 at 760
Hydrazinopyri  4930-98-7 CsH7Ns3 109.13 g/mol 41-44[1]
} mmHg[1]
dine
5-
Benzyloxy)-2
( yloxy) 1780454-25- _ _
) C12H13NsO 215.25 g/mol Not available Not available
hydrazinylpyri
dine

Proposed Experimental Protocols

While a specific protocol for the synthesis of 4-(Benzyloxy)-2-hydrazinylpyridine is not
documented, a plausible route can be designed based on established methods for preparing
hydrazinylpyridines from their corresponding halo-pyridines.[3][4][5] The most common
approach involves the nucleophilic substitution of a chlorine or bromine atom on the pyridine
ring with hydrazine.

Proposed Synthesis of 4-(Benzyloxy)-2-
hydrazinylpyridine
This protocol is adapted from the general synthesis of 2-hydrazinopyridine from 2-

chloropyridine.[4]

Starting Material: 4-(Benzyloxy)-2-chloropyridine. (This precursor would first need to be
synthesized, for instance, from 2-chloro-4-hydroxypyridine and benzyl bromide).

Reaction:

e Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,
dissolve 4-(Benzyloxy)-2-chloropyridine (1 equivalent) in a suitable high-boiling solvent such
as butan-1-ol.[4]
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» Reagent Addition: Add an excess of hydrazine hydrate (e.g., 5-10 equivalents) to the
solution. Using a large excess of hydrazine hydrate is a common strategy to maximize yield
and minimize the formation of dimer byproducts.[5]

o Reaction Conditions: Heat the reaction mixture to reflux (approximately 100°C) and maintain
for 24-48 hours.[4]

e Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC)
until the starting material is completely consumed.[4]

o Work-up:

o Cool the reaction mixture to room temperature.

o

Dilute the mixture with water.[4]

[¢]

Extract the product into an organic solvent such as ethyl acetate (3-5 times).[4]

o

Combine the organic layers.

[e]

Dry the combined organic phase over anhydrous sodium sulfate (Na2S0a).[4]
 Purification:

o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator.[4]

o The resulting crude product can be purified by column chromatography on silica gel to
yield pure 4-(Benzyloxy)-2-hydrazinylpyridine.

Characterization

The structure and purity of the synthesized compound should be confirmed using standard
analytical techniques:

 NMR Spectroscopy: *H and 3C NMR are crucial for structural elucidation. The spectra of
substituted pyridines can be complex, and 2D NMR techniques may be necessary for
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unambiguous assignment.[6][7]

e Mass Spectrometry (MS): To confirm the molecular weight of the compound.

« Infrared (IR) Spectroscopy: To identify functional groups such as N-H stretches from the
hydrazine moiety and C-O stretches from the benzyloxy group.

Potential Biological Significance

Pyridine and its derivatives are fundamental scaffolds in medicinal chemistry, known to exhibit
a wide range of biological activities, including antimicrobial, antiviral, and antiproliferative
effects.[8][9][10] The introduction of different functional groups to the pyridine ring plays a
crucial role in modulating the pharmacological properties of these compounds.[9] Specifically,
imidazopyridine derivatives have shown potential as antitumor, antibacterial, and antiviral
agents.[11] Given these precedents, 4-(Benzyloxy)-2-hydrazinylpyridine could serve as a
valuable intermediate for the synthesis of more complex heterocyclic systems with potential
therapeutic applications.

Visualized Workflows

The following diagrams illustrate the proposed synthesis workflow and a general workflow for
the characterization and screening of a novel chemical entity like 4-(Benzyloxy)-2-
hydrazinylpyridine.
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Caption: Proposed workflow for the synthesis of 4-(Benzyloxy)-2-hydrazinylpyridine.
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Caption: General workflow for characterization and biological evaluation of a novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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